1-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-1H-pyrrole

• IUPAC Name: 1-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]pyrrole
• InChI: InChI=1S/C13H13Cl2NO2/c1-17-6-7-18-13-9-12(10(14)8-11(13)15)16-4-2-3-5-16/h2-5,8-9H,6-7H2,1H3
• InChI Key: FVRJOWKZPUREJO-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C(=C1)N2C=CC=C2)Cl)Cl
• Molecular Formula: C13H13Cl2NO2
• Molecular Weight: 286.15 g/mol

Description

“1-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-1H-pyrrole” is a chemical compound with the molecular formula C13H13Cl2NO2. It is related to “1-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-1H-imidazole-2-thiol”, which has a molecular weight of 319.21.

Scientific Research Applications

Photoluminescent Materials

A study by Beyerlein and Tieke (2000) described the synthesis of π-conjugated polymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) units, showing strong photoluminescence and good photochemical stability. These properties render the compounds suitable for electronic applications, highlighting their potential in developing new photoluminescent materials (Beyerlein & Tieke, 2000).

Synthesis and Structure Analysis

Silva et al. (2012) achieved ab initio crystal structure determination of two chain-functionalized pyrroles, emphasizing their importance as antitumoral agents. This research underscores the significance of structural analysis in understanding the properties and potential applications of pyrrole derivatives in medicinal chemistry (Silva et al., 2012).

Electrochemical and Morphological Studies

Sarac et al. (2008) conducted electrochemical impedance spectroscopy and morphological analyses of pyrrole derivatives on carbon fiber microelectrodes. Their findings indicate that these compounds exhibit desirable electronic properties due to the electron-donating behaviors of substituent groups, suggesting applications in sensor technology and material science (Sarac et al., 2008).

Electrochromic Devices

Su et al. (2017) explored the use of dithienylpyrroles-based electrochromic polymers in high-contrast electrochromic devices. Their research demonstrated the polymers' effective color change capabilities and redox stability, indicating their potential for use in smart windows and display technologies (Su et al., 2017).

Anti-cancer Therapeutics

Kuznietsova et al. (2019) synthesized pyrrole derivatives as inhibitors of protein kinases like EGFR and VEGFR, highlighting their mechanisms of action and potential as anti-cancer therapeutics. This study provides insight into the therapeutic applications of pyrrole derivatives in oncology (Kuznietsova et al., 2019).